Cas no 71460-04-3 (Tert-butyl (2s)-2-aminopent-4-ynoate)

• Product name: Tert-butyl (2s)-2-aminopent-4-ynoate
• CAS No: 71460-04-3
• MF: C₉H₁₅NO₂^.HCl
• MW: 205.68184
• CID: 1750185
• PubChem ID: 44754800

Tert-butyl (2s)-2-aminopent-4-ynoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2s)-2-aminopent-4-ynoate
• (S)-2-Amino-4-pentynoic acid t-butyl ester
• 71460-04-3
• EN300-7809782
• (S)-2-AMINO-4-PENTYNOIC ACID TERT-BUTYL ESTER
• S-2-Propynylglycine 1,1-dimethylethyl ester hydrochloride
• Pra-OtBu
• SCHEMBL24591259
• CS-0434238
• DTXSID40660526
• MFCD07368802
• AKOS017342997
• (S)-tert-Butyl 2-aminopent-4-ynoate
• SCWSRJDAGCBOBP-ZETCQYMHSA-N
• 71460-15-6
• F79030

• Inchi： InChI=1S/C9H15NO2/c1-5-6-7(10)8(11)12-9(2,3)4/h1,7H,6,10H2,2-4H3/t7-/m0/s1
• InChI Key： SCWSRJDAGCBOBP-ZETCQYMHSA-N
• SMILES： CC(C)(C)OC(=O)C(CC#C)N

Computed Properties

• Exact Mass: 205.08708
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• PSA: 52.32
• LogP: 1.37900